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Compound of Interest

Compound Name: 1,4-Dioxane

CAS No.: 123-91-1

Cat. No.: B091453

Get Quote

Introduction: 1,4-Dioxane is a heterocyclic organic compound classified as an ether.[1] It is a

colorless liquid with a faint sweet odor, completely miscible in water.[1][2] Historically, its

primary application was as a stabilizer for chlorinated solvents, particularly 1,1,1-

trichloroethane (TCA).[2][3] Although the use of TCA has been phased out, 1,4-dioxane
remains in use as a versatile aprotic solvent in various industrial processes, including the

manufacturing of pharmaceuticals, textiles, and adhesives.[4][5][6][7] Its physical and chemical

properties, particularly its high water solubility and resistance to natural degradation, make it a

persistent and mobile environmental contaminant.[2][8] Classified as a likely human carcinogen

by the U.S. Environmental Protection Agency (EPA) and a Group 2B carcinogen (possibly

carcinogenic to humans) by the International Agency for Research on Cancer (IARC), 1,4-
dioxane is a compound of significant regulatory and research interest.[1][9][10]

Physicochemical Properties
1,4-Dioxane's utility as a solvent and its behavior as an environmental contaminant are

dictated by its unique physical and chemical properties. It is a polar, aprotic solvent that is

miscible with water and most organic solvents.[1][7][11]
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Property Value Reference

Chemical Formula C₄H₈O₂

Molar Mass 88.11 g/mol

Appearance Colorless liquid [1][7][11]

Odor Faint, sweet, ether-like [1][11]

Odor Threshold 12 ppm [12]

Density 1.033 g/mL

Melting Point 11.8 °C (53.2 °F) [11]

Boiling Point 101.1 °C (214.0 °F) [1]

Solubility in Water Miscible [1][2][7][8]

Vapor Pressure 38 mmHg at 25 °C [11]

Henry's Law Constant 4.8 x 10⁻⁶ atm·m³/mol

Log Kₒw (Octanol-Water

Partition Coefficient)
-0.27 [11]

Synthesis of 1,4-Dioxane
Several methods exist for the synthesis of 1,4-dioxane, with the most common industrial

process being the acid-catalyzed dehydration of diethylene glycol.

Experimental Protocol: Acid-Catalyzed Dehydration of
Diethylene Glycol
This method is the most widely employed commercial process for the continuous production of

1,4-dioxane.[13][14][15]

Principle: Diethylene glycol undergoes intramolecular cyclization (dehydration) in the presence

of a strong acid catalyst, typically sulfuric acid, to form 1,4-dioxane and water.

Materials and Equipment:
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Diethylene glycol

Concentrated sulfuric acid (H₂SO₄) (approx. 5%) or other acid catalysts like phosphoric acid

or p-toluenesulfonic acid.[13]

Heated reaction vessel suitable for continuous operation

Distillation column

Acid trap

Condenser

Receiving flask

Procedure:

A one-phase liquid reaction mixture of diethylene glycol and the sulfuric acid catalyst is

prepared.

The mixture is continuously fed into a heated reaction vessel. The reaction temperature is

maintained between 130°C and 200°C (ideally 160°C).[13] The pressure can range from a

partial vacuum to slight positive pressure (e.g., 50 to 400 mm Hg).[13][15]

The raw 1,4-dioxane product, which forms an azeotrope with water, is continuously

vaporized from the reaction vessel.[13]

The vapors are passed through an acid trap to remove any entrained acid catalyst.

The vapor stream is then directed through two distillation columns for purification. The first

column removes water, and the second separates the 1,4-dioxane from by-products such as

2-methyl-1,3-dioxolane and acetaldehyde.[13]

The purified 1,4-dioxane is condensed and collected. Yields of approximately 90% can be

achieved with this method.[13]
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Industrial Synthesis of 1,4-Dioxane.
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Alternative Synthesis Methods
From 2-Chloro-2'-hydroxydiethyl ether: This method involves the ring closure of 2-chloro-2'-

hydroxydiethyl ether by heating it with a 20% sodium hydroxide solution.[13]

Cyclo-dimerization of Ethylene Oxide: Ethylene oxide can be catalytically dimerized over

catalysts such as NaHSO₄, SiF₄, or BF₃ to produce 1,4-dioxane.[13]

Industrial and Laboratory Applications
1,4-Dioxane's primary function is as a solvent and stabilizer.[1][7] Its applications are diverse,

spanning numerous industries.

Solvent: It is used as a solvent for cellulose esters, ethers, oils, waxes, resins, and in the

formulation of inks, adhesives, and coatings.[1][3][7] In pharmaceutical manufacturing, it acts

as a purifying agent and a medium to accelerate chemical reactions.[4][6]

Stabilizer: Historically, its main use was to stabilize chlorinated solvents like 1,1,1-

trichloroethane against decomposition, especially in the presence of aluminum.[1][2][5][7]

Laboratory Reagent: In laboratories, it is used as an analytical reagent and for dehydrating

biological samples prior to slide preparation.[4][5][6]

Manufacturing Intermediate: It serves as an intermediate in the production of various

chemicals and is a byproduct in the manufacturing of polyethylene terephthalate (PET)

plastic and ethoxylated surfactants found in detergents and cosmetics.[4][5]

Toxicology and Health Effects
1,4-Dioxane is recognized as a significant health concern due to its carcinogenic potential.

Carcinogenicity
Multiple regulatory bodies have classified 1,4-dioxane based on extensive animal studies.

U.S. EPA: Classified as "likely to be carcinogenic to humans".[2][5][9][16]
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IARC: Classified as a "Group 2B" carcinogen, meaning it is "possibly carcinogenic to

humans".[1][9][10]

U.S. DHHS (NTP): Stated that 1,4-dioxane is "reasonably anticipated to be a human

carcinogen".[9][17][18]

These classifications are based on sufficient evidence of carcinogenicity in experimental

animals.[9][17] Oral exposure in animal studies has been shown to cause liver tumors in mice,

rats, and guinea pigs, as well as nasal cavity and gallbladder cancers.[17][18][19] The

mechanism of carcinogenicity is not fully understood but is believed to be non-genotoxic,

potentially involving a threshold effect related to cytotoxicity and regenerative cell proliferation,

particularly in the liver.[9]
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Toxicological Pathway of 1,4-Dioxane.
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Non-Cancer Health Effects
Short-term exposure to high levels of 1,4-dioxane can cause significant liver and kidney

damage, which can be fatal.[9][20] It can also cause eye and respiratory irritation.[3]

Exposure Limits
Various agencies have established occupational exposure limits to protect worker health.

Agency Limit Type Value Reference

OSHA PEL (8-hr TWA) 100 ppm (360 mg/m³) [12][20][21][22][23]

NIOSH REL (30-min Ceiling) 1 ppm (3.6 mg/m³) [12][21][23]

ACGIH TLV (8-hr TWA) 20 ppm [12][21]

NIOSH IDLH 500 ppm [20][21]

PEL: Permissible Exposure Limit; TWA: Time-Weighted Average; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value; IDLH: Immediately Dangerous to Life or Health.

Environmental Fate and Remediation
The properties that make 1,4-dioxane a good solvent also make it a challenging environmental

contaminant.

Environmental Fate: It is highly mobile in soil and groundwater due to its complete miscibility

in water and low tendency to adsorb to soil particles.[2][5][8] It does not readily biodegrade

under most ambient conditions and is resistant to volatilization from water.[2][8]

Biodegradation: While resistant, 1,4-dioxane can be biodegraded under certain conditions.

Aerobic biodegradation can occur through two main processes: metabolism, where

microorganisms use it as a primary food source (at high concentrations), and cometabolism,

where the degradation occurs fortuitously by enzymes produced for another substrate.[24]

[25] Anaerobic biodegradation is significantly more limited.[24][26]

Remediation Technologies: Conventional "pump and treat" methods like air stripping and

activated carbon adsorption are ineffective for 1,4-dioxane.[27] The most effective treatment
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technology is Advanced Oxidation Processes (AOPs).[8][27][28]

Experimental Protocol: Advanced Oxidation Process
(AOP) for Water Treatment
AOPs are aqueous phase oxidation methods that rely on the generation of highly reactive

hydroxyl radicals (•OH) to destroy contaminants.[29][30][31] Common AOPs for 1,4-dioxane
include UV/Hydrogen Peroxide and Ozone/Hydrogen Peroxide.[27][28]

Principle: An oxidant (e.g., hydrogen peroxide, H₂O₂) is introduced into the contaminated water

and activated by an energy source (e.g., UV light) or another chemical (e.g., ozone, O₃) to

generate hydroxyl radicals. These radicals rapidly and non-selectively oxidize organic

contaminants like 1,4-dioxane, breaking them down into intermediate compounds (e.g.,

ethylene glycol, formic acid) and ultimately into carbon dioxide and water.[30]

Materials and Equipment:

Contaminated water source

Chemical feed pumps for oxidant (e.g., H₂O₂)

UV lamp reactor or Ozone generator

Reaction chamber/contact vessel

Monitoring equipment for pH, oxidant residual, and 1,4-dioxane concentration

Quenching agent (if necessary to remove residual oxidant)

General Pilot-Scale Procedure (UV/H₂O₂):

Water Characterization: Analyze the source water for 1,4-dioxane concentration, pH,

alkalinity, and the presence of hydroxyl radical scavengers (e.g., chloride, organic matter), as

these will impact treatment efficiency.[29]

Pre-treatment (if necessary): Adjust the pH or filter the water to remove particulates that

could interfere with UV transmittance.
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Oxidant Dosing: Inject a controlled dose of hydrogen peroxide into the water stream just

before it enters the UV reactor.

UV Irradiation: Pass the H₂O₂-dosed water through a UV reactor. The UV light photolyzes

the H₂O₂ to generate hydroxyl radicals. The UV dose (mJ/cm²) is a critical parameter,

determined by the UV intensity and the exposure time.[31]

Contact Time: Ensure sufficient contact time within the reactor for the hydroxyl radicals to

react with and degrade the 1,4-dioxane.

Post-treatment/Quenching: If necessary, quench any residual H₂O₂ before the water is

discharged or directed for further use.

Monitoring: Continuously monitor the treated water to ensure 1,4-dioxane concentrations

are reduced to target levels and to check for the formation of regulated byproducts like

acetaldehyde or formaldehyde.[31]

Contaminated Water
(with 1,4-Dioxane)

Mixing

Hydrogen Peroxide
(H₂O₂)

UV Reactor

Hydroxyl Radical (•OH)
Generation & Reaction

UV Photolysis of H₂O₂

Treated Water
Intermediates &

CO₂ + H₂O
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Click to download full resolution via product page

Workflow for UV/Peroxide AOP Treatment.

Analytical Methods for Detection
Accurate quantification of 1,4-dioxane, especially at low concentrations in water, requires

specialized analytical methods due to its high water solubility, which makes it difficult to purge

from samples.[32][33]

Experimental Protocol: EPA Method 522 (Drinking Water
Analysis)
This method is specifically designed for the determination of 1,4-dioxane in drinking water

using solid-phase extraction (SPE) and gas chromatography/mass spectrometry (GC/MS).[33]

[34]

Principle: A water sample is passed through an SPE cartridge containing a solid sorbent (e.g.,

coconut charcoal) to extract the 1,4-dioxane. The analyte is then eluted from the cartridge with

a small amount of solvent (e.g., methylene chloride). The extract is analyzed by GC/MS in

Selected Ion Monitoring (SIM) mode for enhanced sensitivity. Isotope dilution, using 1,4-
dioxane-d₈ as a surrogate, is employed to ensure accuracy.[33]

Materials and Equipment:

Water sample (typically 500 mL)

Solid Phase Extraction (SPE) cartridges

1,4-dioxane-d₈ internal standard solution

Elution solvent (e.g., methylene chloride)

Gas Chromatograph with a Mass Spectrometer detector (GC/MS)

Autosampler and vials

Procedure:
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Sample Preservation: Preserve the water sample by adding sodium bisulfate to reduce the

pH to < 4 and sodium sulfite to dechlorinate. Cool to ≤10°C.[35]

Spiking: Add a known amount of the 1,4-dioxane-d₈ internal standard to the water sample.

Extraction: Pass the spiked water sample through the SPE cartridge. The 1,4-dioxane and

the deuterated standard are adsorbed onto the solid phase.

Elution: After the entire sample has passed through, dry the cartridge and elute the trapped

analytes with a small volume of methylene chloride.

Concentration (if necessary): The eluate may be concentrated to increase sensitivity.

GC/MS Analysis: Inject an aliquot of the final extract into the GC/MS system. The GC

separates the 1,4-dioxane from other compounds, and the MS detects and quantifies it

using specific ions (SIM mode), comparing the response of the native 1,4-dioxane to the

deuterated internal standard.

Other Common Analytical Methods
SW-846 Method 8260 SIM: A purge-and-trap GC/MS method. It is better suited for high

concentrations of 1,4-dioxane due to the compound's poor purging efficiency.[33]

SW-846 Method 8270 SIM: A solvent extraction GC/MS method that can achieve lower

detection limits than 8260 but can be subject to analyte loss during the extraction and

concentration steps.[33]

Headspace GC/MS: A useful technique for analyzing 1,4-dioxane in complex matrices like

consumer products (soaps, cosmetics), where a small amount of the sample is heated in a

sealed vial, and the vapor (headspace) is injected into the GC/MS.[36]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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